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Introduction

CAY10614 is a potent antagonist of Toll-like receptor 4 (TLR4), a key receptor in the innate
immune system.[1][2][3] TLR4 is activated by lipopolysaccharide (LPS), a component of the
outer membrane of Gram-negative bacteria, triggering an inflammatory cascade.[4] By
inhibiting the lipid A-induced activation of TLR4, CAY10614 can modulate the inflammatory
response.[1][2][3][4] This makes it a valuable tool for studying the role of TLR4 in various
pathological conditions, including sepsis and inflammatory disorders. In preclinical studies,
CAY10614 has been shown to improve survival in mouse models of lethal endotoxin shock.[1]

[2]

These application notes provide a detailed protocol for the intraperitoneal (i.p.) injection of
CAY10614 in mice, based on published in vivo studies. The protocol includes information on
dosage, vehicle preparation, and administration, as well as guidelines for post-injection
monitoring.
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Property

Value

Reference

Mechanism of Action

TLR4 Antagonist

[1](21[3]

IC50

1.675 pM (for lipid A-induced
TLR4 activation in HEK293

cells)

(112131

Molecular Formula

Ca2H78INO2

[4]

Formula Weight

756.0 g/mol

[4]

Solubility

DMSO: 12.5 mg/mL (with
ultrasonic and warming to
60°C)

[3]

DMF: 0.15 mg/mL

[4]

In Vivo Intraperitoneal Injection Parameters (Mouse

Model)
Parameter Recommendation Reference
Dosage 10 mg/kg [1]
) 10% DMSO, 40% PEG300,
Vehicle [1]

5% Tween-80, 45% Saline

Injection Volume

10 mL/kg

[5]

Frequency

Single dose, 30 minutes prior

to LPS challenge

[1]

Needle Gauge

25-27 G

[6]

Experimental Protocols
Preparation of CAY10614 Formulation for Intraperitoneal

Injection
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This protocol is for the preparation of a 1 mg/mL stock solution and a subsequent working
solution for intraperitoneal injection in mice.

Materials:

e CAY10614 powder

o Dimethyl sulfoxide (DMSO)

» Polyethylene glycol 300 (PEG300)

e Tween-80

o Sterile Saline (0.9% NaCl)

 Sterile microcentrifuge tubes

» Vortex mixer

 Ultrasonic bath (optional)

Procedure:

e Prepare a 10 mg/mL stock solution in DMSO:
o Weigh the required amount of CAY10614 powder.
o Dissolve the powder in DMSO to achieve a final concentration of 10 mg/mL.

o Vortex thoroughly to ensure complete dissolution. Gentle warming and sonication may be
required.[3]

e Prepare the vehicle solution:

o In a sterile tube, combine the following components in the specified ratios to prepare the
final injection vehicle:

= 40% PEG300
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= 5% Tween-80

» 45% Saline

e Prepare the final CAY10614 injection solution (1 mg/mL):

o To prepare 1 mL of the final injection solution, add 100 pL of the 10 mg/mL CAY10614
stock solution in DMSO to 900 pL of the pre-prepared vehicle solution (40% PEG300, 5%
Tween-80, 45% Saline).

o Vortex the final solution thoroughly to ensure it is a homogenous suspension.[1]

Intraperitoneal Injection Protocol in Mice

This protocol describes the standard procedure for administering CAY10614 via intraperitoneal
injection to mice.

Materials:

Prepared CAY10614 injection solution

Sterile 1 mL syringes

Sterile needles (25-27 gauge)

70% Ethanol

Sterile gauze pads

Appropriate animal restraint device
Procedure:
e Animal Preparation:

o Weigh the mouse accurately to determine the correct injection volume. The recommended
injection volume is 10 mL/kg body weight.[5]

e Syringe Preparation:
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o Draw the calculated volume of the CAY10614 injection solution into a sterile 1 mL syringe
fitted with a 25-27 gauge needle.

o Remove any air bubbles from the syringe.

e Restraint and Injection Site Disinfection:

o Properly restrain the mouse to expose the abdomen.

o Disinfect the injection site, located in the lower right quadrant of the abdomen, with a
sterile gauze pad soaked in 70% ethanol. This location helps to avoid puncturing the
cecum or urinary bladder.[6]

« Intraperitoneal Injection:

o

Insert the needle, bevel up, at a 30-40 degree angle into the peritoneal cavity.[6]

[¢]

Aspirate gently by pulling back the plunger to ensure that the needle has not entered a
blood vessel or organ. If blood or any fluid is aspirated, withdraw the needle and reinject at
a different site with a new sterile needle.

o

Slowly and steadily inject the entire volume of the solution into the peritoneal cavity.

[¢]

Withdraw the needle smoothly.
e Post-Injection Monitoring:

o Return the mouse to its cage and monitor for any immediate adverse reactions such as
bleeding at the injection site, signs of pain (e.g., writhing, vocalization), or respiratory
distress.

o Continue to monitor the animal for at least 24 hours for signs of peritonitis (abdominal
swelling, lethargy, hunched posture), dehydration, or other signs of distress.[6] Provide
supportive care as needed and consult with a veterinarian if adverse effects are observed.

Mandatory Visualization
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Caption: Experimental workflow for CAY10614 intraperitoneal injection.
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Caption: CAY10614 inhibits the TLR4 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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